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Compound of Interest

Compound Name: Mercaptoacetone oxime

Cat. No.: B065794

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical reagents is paramount. This guide seeks to provide a comparative analysis of
mercaptoacetone oxime and acetone oxime. However, a comprehensive literature search
reveals a significant disparity in the available scientific data for these two compounds. While
acetone oxime is a well-characterized compound with numerous documented applications,
mercaptoacetone oxime remains largely unexplored, with a notable absence of experimental
data regarding its synthesis, properties, and applications.

Therefore, this guide will provide a detailed overview of the current knowledge on acetone
oxime, supported by experimental data and protocols. It will also highlight the significant
information gap concerning mercaptoacetone oxime, thereby identifying a potential area for
future research.

Acetone Oxime: A Versatile and Well-Characterized
Ketoxime

Acetone oxime, also known as acetoxime, is the simplest ketoxime with the chemical formula
(CH3)2CNOH.[1] It is a white crystalline solid with a wide range of applications in various
industrial and research settings.[1]

Physicochemical Properties of Acetone Oxime

A summary of the key physicochemical properties of acetone oxime is presented in the table
below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b065794?utm_src=pdf-interest
https://www.benchchem.com/product/b065794?utm_src=pdf-body
https://www.benchchem.com/product/b065794?utm_src=pdf-body
https://www.benchchem.com/product/b065794?utm_src=pdf-body
https://en.wikipedia.org/wiki/Acetone_oxime
https://en.wikipedia.org/wiki/Acetone_oxime
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Property Value References
Molecular Formula CsH7NO [2][3]

Molar Mass 73.09 g/mol [1]
Appearance White needle-like crystals [1]

Melting Point 60-63 °C [1114]

Boiling Point 135-136 °C [1][2]
Solubility in Water 330 g/Lat20°C [1][5]
Density 0.901 g/mL at 25 °C [41[6]

Flash Point 47.2°C [4]

Synthesis of Acetone Oxime

The most common laboratory synthesis of acetone oxime involves the condensation reaction of
acetone with hydroxylamine hydrochloride in the presence of a base.[1][2]

The following protocol is a typical laboratory-scale synthesis of acetone oxime:[7]
Materials:

o Hydroxylamine hydrochloride (12.5 g)

e Sodium hydroxide (7 g)

e Acetone (9.5 g, 12 ml)

e Deionized water

* Ice bath

e Conical flask (100 ml)

e Stirring apparatus
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« Filtration apparatus

o Petroleum ether or cyclohexane (for purification)

Procedure:

Dissolve 12.5 g of hydroxylamine hydrochloride in 20 ml of water in a 100 ml conical flask.
 In a separate beaker, dissolve 7 g of powdered sodium hydroxide in 20 ml of water.
¢ Cool the hydroxylamine hydrochloride solution in an ice-water bath.

o Slowly add the sodium hydroxide solution to the cooled hydroxylamine hydrochloride solution
while stirring. Maintain the temperature of the mixture between 5-10 °C.

o Once the addition of sodium hydroxide is complete, slowly add 9.5 g (12 ml) of dry acetone
to the reaction mixture. Ensure the temperature does not exceed 15 °C during the addition.

o Crystallization of acetone oxime should begin approximately halfway through the acetone
addition.

o After the complete addition of acetone, allow the mixture to stand in the ice-water bath for an
additional 15 minutes.

« Filter the resulting crystalline product and wash with a small amount of cold water.

e The crude acetone oxime can be purified by recrystallization from petroleum ether or
cyclohexane.

Expected Yield: 12-13 g of crystalline acetone oxime.[7]

Caption: Synthesis of Acetone Oxime from Acetone and Hydroxylamine.

Applications of Acetone Oxime

Acetone oxime is a versatile compound with a broad spectrum of applications, including:

» Corrosion Inhibitor: It is an effective oxygen scavenger in boiler feed water, exhibiting lower
toxicity and greater stability compared to hydrazine.[1][3][8]
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e Organic Synthesis Intermediate: Acetone oxime serves as a crucial precursor in the
synthesis of various organic compounds, including pharmaceuticals, agrochemicals
(pesticides, herbicides, and fungicides), and dyes.[2][3]

o Analytical Reagent: It is utilized in analytical chemistry for the determination of ketones and
cobalt.[1][3][4]

» Anti-skinning Agent: In the paint and coatings industry, it can be used to prevent the
formation of a skin on the surface of the product.

e Ligand in Coordination Chemistry: Its ability to form stable complexes with metal ions makes
it a useful ligand in coordination chemistry.[2]

Mercaptoacetone Oxime: An Uncharted Territory

In stark contrast to the wealth of information available for acetone oxime, there is a profound
lack of scientific literature and experimental data for mercaptoacetone oxime. Its chemical
structure suggests it is an analog of acetone oxime where a thiol (-SH) group replaces one of

the methyl protons.

A thorough search of chemical databases and scientific literature reveals only its basic

chemical identity:

Property Value
Molecular Formula Cs3H7NOS
Common Name Mercaptoacetone oxime

No information is publicly available regarding its synthesis, physical or chemical properties,
reactivity, or potential applications. This significant knowledge gap prevents any meaningful

comparison with acetone oxime.

Logical Relationship: Structural Analogs

The logical relationship between acetone oxime and mercaptoacetone oxime is that of
structural analogs. The introduction of a thiol group in mercaptoacetone oxime would be
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expected to significantly alter its chemical properties and reactivity compared to acetone oxime.
For instance, the thiol group could introduce new reaction pathways, alter its solubility and
metal-chelating properties, and potentially impart biological activity. However, without
experimental data, these remain theoretical considerations.

Caption: Structural relationship between Acetone Oxime and Mercaptoacetone Oxime.

Conclusion

This guide provides a comprehensive overview of the well-characterized compound, acetone
oxime, including its properties, synthesis, and diverse applications. The available data
underscores its importance as a versatile chemical in various industrial and research fields.

Conversely, the investigation into mercaptoacetone oxime reveals a significant void in the
current scientific knowledge. The absence of any experimental data for this compound makes a
direct comparison with acetone oxime impossible. This information gap presents an opportunity
for future research to synthesize and characterize mercaptoacetone oxime, which could
potentially unveil novel properties and applications for this unexplored molecule. For
researchers and professionals in drug development, the potential introduction of a thiol group
could lead to new avenues in areas such as chelation therapy, antioxidant research, or the
development of novel pharmaceutical intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxime-in-specific-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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